Cas no 2172210-04-5 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid
• CAS No: 2172210-04-5
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6280336
• PubChem ID: 165550579
• Update Time: 2025-05-23

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-methylbenzoic acid
• EN300-1483043
• 2172210-04-5

• Inchi： 1S/C28H28N2O5/c1-17(26(31)30-19-11-12-20(27(32)33)18(2)15-19)13-14-29-28(34)35-16-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-12,15,17,25H,13-14,16H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： SJCSHKZLBMLXIY-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C(NC1C=CC(C(=O)O)=C(C)C=1)=O)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic Acid: A Comprehensive Overview

The compound with CAS No 2172210-04-5, known as 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid, is a highly specialized organic molecule with significant applications in the field of chemical synthesis and materials science. This compound is particularly notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamido substituent, and a methyl group attached to the benzoic acid backbone.

Fluorenylmethoxycarbonyl (Fmoc) groups are widely used in peptide synthesis as protecting groups due to their stability under basic conditions and ease of removal under acidic conditions. The presence of the Fmoc group in this compound suggests its potential role in peptide synthesis or as an intermediate in the synthesis of more complex molecules. Recent studies have highlighted the importance of Fmoc-based protecting groups in improving the efficiency of solid-phase peptide synthesis, making this compound a valuable tool in modern medicinal chemistry.

The butanamido group attached to the benzoic acid backbone adds complexity to the molecule and potentially enhances its reactivity or solubility properties. This feature makes the compound suitable for applications in drug delivery systems or as a precursor for bioactive molecules. Researchers have been exploring the use of such complex amide structures in developing new drug candidates with improved pharmacokinetic profiles.

The methyl group substitution on the benzoic acid ring further modulates the electronic properties of the molecule, influencing its reactivity and stability. This substitution pattern is often exploited in organic synthesis to control the regioselectivity and stereoselectivity of reactions, making this compound a versatile building block for constructing more intricate molecular architectures.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of such compounds with unprecedented accuracy. For instance, density functional theory (DFT) calculations have been employed to study the electronic distribution of similar molecules, providing insights into their potential applications in nonlinear optics or as organic semiconductors.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions, amide bond formations, and protection/deprotection strategies. The use of Fmoc as a protecting group ensures that intermediate steps can be carried out under mild conditions, minimizing side reactions and improving overall yields.

Applications of this compound are diverse and span across various fields. In pharmaceutical research, it can serve as an intermediate for synthesizing bioactive peptides or small molecule inhibitors targeting specific proteins or enzymes. In materials science, its unique electronic properties make it a candidate for use in organic electronics or advanced materials with tailored functionalities.

Moreover, the benzoic acid moiety is a common structural element in many natural products and synthetic drugs, underscoring its importance in medicinal chemistry. The combination of this moiety with other functional groups like Fmoc and butanamido creates a molecule with multifaceted chemical properties that can be exploited for innovative applications.

In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid is a sophisticated organic compound with significant potential in various areas of chemical research and industrial applications. Its unique structure, incorporating key functional groups like Fmoc and butanamido, positions it as an essential intermediate for synthesizing complex molecules with tailored properties.